C.I. Acid yellow 166

• CAS No.: 12220-86-9
• Molecular Formula: C8H4Cl3F3
• Synonyms: C.I. Acid yellow 166

Description

C.I. Acid Yellow 166 (CAS No. 12220-86-9) is a synthetic acid dye primarily used in textile and leather industries for dyeing protein-based fibers such as wool, silk, and nylon. Acid dyes are characterized by their anionic nature, enabling binding to cationic sites on substrates through electrostatic interactions.

Comparison with Similar Compounds

Key Performance Metrics:

Property	Acid Yellow 166	Acid Yellow 176	Acid Yellow 18	Acid Yellow 194
Solubility	High (aqueous)	Moderate	High	Moderate
Lightfastness	Moderate	Excellent	Poor	Good
Washfastness	Good	Excellent	Moderate	Excellent
Thermal Stability	Up to 150°C	Up to 200°C	Up to 100°C	Up to 180°C

Research Findings :

• Acid Yellow 176 outperforms Acid Yellow 166 in harsh environments (e.g., outdoor textiles) due to its chromium complex, which reduces photodegradation .
• Acid Yellow 194 ’s washfastness is attributed to its larger molecular size, reducing leaching during laundering .
• Acid Yellow 18, while economical, shows poor lightfastness, limiting its use to temporary or indoor applications .

Application-Specific Differences

• Textiles : Acid Yellow 166 is preferred for vibrant hues on wool, while Acid Yellow 176 dominates automotive upholstery due to UV resistance .
• Leather : Acid Yellow 194’s washfastness makes it ideal for dyed leather goods requiring frequent cleaning .

Research Findings and Data Analysis

• Market Trends : Acid Yellow 166’s consumption is steady in textile sectors, but its market growth lags behind metallized dyes like Acid Yellow 176, which show a 4.2% annual increase in demand for high-durability applications .
• Environmental Impact: Non-metallized dyes (e.g., Acid Yellow 166) face scrutiny due to lower biodegradability compared to metal-complex variants, driving research into eco-friendly formulations .

Q & A

Q. What guidelines ensure rigorous reporting of synthetic protocols for this compound in peer-reviewed journals?

• Methodological Answer : Follow Beilstein Journal of Organic Chemistry standards:
• Report detailed procedures for ≥95% purity (HPLC traces in SI).
• For novel intermediates, include elemental analysis (C, H, N ± 0.3%).
• Reference known compounds with CAS numbers and supplier LOT codes.
• Disclose yield optimization attempts (e.g., temperature gradients tested) .

Q. Tables for Methodological Clarity

Parameter	Example Values for Photostability Testing	Validation Criteria
Light source intensity	1.5 mW/cm² (UV-A), 0.5 mW/cm² (UV-B)	Calibrated radiometer ± 2% error
Exposure duration	24–168 hours	Triplicate samples per timepoint
Degradation metric	Absorbance loss at λmax (%)	Linear regression (R² > 0.95)

Statistical Test	Use Case	Reporting Standard
ANOVA	Comparing dye yields across catalysts	p < 0.05, Tukey HSD post-hoc test
Error propagation	Calculating uncertainty in ε values	± 95% confidence intervals